![molecular formula C21H15F2NO B2921380 (E)-N-(3,4-difluorophenyl)-3-(4-phenylphenyl)prop-2-enamide CAS No. 882083-92-3](/img/structure/B2921380.png)
(E)-N-(3,4-difluorophenyl)-3-(4-phenylphenyl)prop-2-enamide
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Description
(E)-N-(3,4-difluorophenyl)-3-(4-phenylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C21H15F2NO and its molecular weight is 335.354. The purity is usually 95%.
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Scientific Research Applications
Environmental Occurrence and Remediation
Environmental Occurrence and Remediation of Emerging Organohalides A Review
This review highlights the widespread environmental distribution of new organohalides, developed as replacements for older ones like PBDEs and PCBs. The study discusses the environmental presence and remediation methods for these compounds, emphasizing microbial reductive dehalogenation as a promising technique for in situ removal, potentially relevant to compounds similar to (E)-N-(3,4-difluorophenyl)-3-(4-phenylphenyl)prop-2-enamide (He et al., 2021).
Chemistry and Biochemistry
Chemistry, Biochemistry, and Safety of Acrylamide A Review
Although focused on acrylamide, this comprehensive review provides insights into the chemistry, biochemistry, and safety of α,β-unsaturated reactive molecules, which could be extrapolated to understand the behavior of this compound and similar compounds in biological and environmental systems (Friedman, 2003).
Synthesis and Reactivity of Chemical Compounds
Recent Development in Preparation Reactivity and Biological Activity of Enaminoketones and Enaminothiones This paper reviews the synthesis and reactivity of enaminoketones and enaminonitriles, focusing on their use as building blocks for heterocycles such as pyridine, pyrimidine, and pyrrole derivatives. The review highlights the versatility of these compounds in synthetic chemistry, which could be relevant for derivatives of this compound (Negri et al., 2004).
Phosphorus-Containing Nucleophiles in Reactions
Phosphorus-containing Nucleophiles in Reactions with Polyfluorinated Organic Compounds Exploring reactions of phosphorus-containing nucleophiles with perfluorinated olefins and aromatic compounds, this review could provide insights into the reactivity of compounds similar to this compound in the presence of phosphorus nucleophiles, potentially leading to novel synthesis pathways or degradation products (Furin, 1993).
Properties
IUPAC Name |
(E)-N-(3,4-difluorophenyl)-3-(4-phenylphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15F2NO/c22-19-12-11-18(14-20(19)23)24-21(25)13-8-15-6-9-17(10-7-15)16-4-2-1-3-5-16/h1-14H,(H,24,25)/b13-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLZCBMQXAOTSSC-MDWZMJQESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C=CC(=O)NC3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)/C=C/C(=O)NC3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15F2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.